Estrone acetate
Cat. No. B195175
CAS RN:
901-93-9
M. Wt: 312.4 g/mol
InChI Key: KDPQTPZDVJHMET-XSYGEPLQSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Estrone acetate, also known as Hovigal, is a semi-synthetic, steroidal estrogen . It is an estrogen ester, specifically, an ester of estrone . Estrone is a female sex hormone and the weakest type of estrogen . It supports sexual development and function .
Synthesis Analysis
The synthesis of estrone has been a topic of research for many years . A key point in the synthesis of estrone is the construction of the B and C steroidal rings in a single step through a thermally induced 4π electrocyclic ring opening of a benzocyclobutene, followed by an exo-Diels–Alder cycloaddition .Molecular Structure Analysis
Estrone acetate has a molecular formula of C20H24O3 . It consists of four cycloalkane rings, known as a steroid nucleus, and is oxygenated at the 3 and 17 positions .Chemical Reactions Analysis
Estrone is produced in vivo from androstenedione or from testosterone via estradiol . It is produced primarily in the ovaries, placenta, and in peripheral tissues (especially adipose tissue) through conversion of adrostenedione .Physical And Chemical Properties Analysis
Estrone is a steroid hormone with the chemical formula C18H22O2 . It consists of four cycloalkane rings, known as a steroid nucleus, and is oxygenated at the 3 and 17 positions . It’s a white, crystalline solid at room temperature and is poorly soluble in water but more soluble in organic solvents like ethanol .Scientific Research Applications
Antiproliferative Activities
- Scientific Field: Oncology
- Application Summary: C-Ring oxidized estrone acetate derivatives have been tested as antiproliferative agents against five cancer cell lines .
- Methods of Application: The derivatives were prepared and tested using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide assay. Flow cytometry assays were used to evaluate cell viability and modifications in cell cycle phases .
- Results: The 9α-Hydroxy,11β-nitrooxyestrone acetate was found to be the most cytotoxic molecule against hormone-dependent cancer cells. It markedly reduced HepaRG cells viability (~92%) after 24 h of treatment .
Hormone Replacement Therapy
- Scientific Field: Endocrinology
- Application Summary: Estrone acetate, in the form of estradiol valerate, is co-formulated with norethisterone acetate as a hormone replacement therapy .
- Methods of Application: The therapy is administered orally. Chromatographic separation of these steroidal hormones was developed by HPLC and TLC .
- Results: The therapy has been found to be effective in treating menopausal symptoms and preventing osteoporosis due to estrogen deficiency .
Treatment of Gonadotropin Hormone Dysfunction
- Scientific Field: Endocrinology
- Application Summary: Estrone acetate is used to treat abnormalities related to gonadotropin hormone dysfunction .
- Methods of Application: The therapy is administered orally .
- Results: The therapy has been found to be effective in treating abnormalities related to gonadotropin hormone dysfunction .
Treatment of Vasomotor Symptoms
- Scientific Field: Endocrinology
- Application Summary: Estrone acetate is used to treat vasomotor symptoms associated with menopause .
- Methods of Application: The therapy is administered orally .
- Results: The therapy has been found to be effective in treating vasomotor symptoms associated with menopause .
Treatment of Atrophic Vaginitis and Vulvar Atrophy
- Scientific Field: Gynecology
- Application Summary: Estrone acetate is used to treat atrophic vaginitis and vulvar atrophy associated with menopause .
- Methods of Application: The therapy is administered orally .
- Results: The therapy has been found to be effective in treating atrophic vaginitis and vulvar atrophy associated with menopause .
Prevention of Osteoporosis
- Scientific Field: Endocrinology
- Application Summary: Estrone acetate is used for the prevention of osteoporosis due to estrogen deficiency .
- Methods of Application: The therapy is administered orally .
- Results: The therapy has been found to be effective in preventing osteoporosis due to estrogen deficiency .
Treatment of Abnormalities Related to Gonadotropin Hormone Dysfunction
- Scientific Field: Endocrinology
- Application Summary: Estrone acetate is used to treat abnormalities related to gonadotropin hormone dysfunction .
- Methods of Application: The therapy is administered orally .
- Results: The therapy has been found to be effective in treating abnormalities related to gonadotropin hormone dysfunction .
Treatment of Vasomotor Symptoms Associated with Menopause
- Scientific Field: Endocrinology
- Application Summary: Estrone acetate is used to treat vasomotor symptoms associated with menopause .
- Methods of Application: The therapy is administered orally .
- Results: The therapy has been found to be effective in treating vasomotor symptoms associated with menopause .
Treatment of Atrophic Vaginitis and Vulvar Atrophy Associated with Menopause
- Scientific Field: Gynecology
- Application Summary: Estrone acetate is used to treat atrophic vaginitis and vulvar atrophy associated with menopause .
- Methods of Application: The therapy is administered orally .
- Results: The therapy has been found to be effective in treating atrophic vaginitis and vulvar atrophy associated with menopause .
Prevention of Osteoporosis Due to Estrogen Deficiency
- Scientific Field: Endocrinology
- Application Summary: Estrone acetate is used for the prevention of osteoporosis due to estrogen deficiency .
- Methods of Application: The therapy is administered orally .
- Results: The therapy has been found to be effective in preventing osteoporosis due to estrogen deficiency .
Safety And Hazards
Future Directions
The history of estrogen illustrates the role of intellectual reasoning, motivation, and serendipity in advancing knowledge about this important sex steroid . Our knowledge about estrogen has been driven by astute observations of multiple investigators . The research findings have been rapidly translated into development of clinically applicable estrogen preparations . The discoveries have led to the birth control pill, prevention and treatment of breast cancer, menopausal hormone therapy, induction of puberty in hypogonadal girls, prevention and treatment of osteoporosis, and vaginal estrogen therapy, among others .
properties
IUPAC Name |
[(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24O3/c1-12(21)23-14-4-6-15-13(11-14)3-5-17-16(15)9-10-20(2)18(17)7-8-19(20)22/h4,6,11,16-18H,3,5,7-10H2,1-2H3/t16-,17-,18+,20+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDPQTPZDVJHMET-XSYGEPLQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC2=C(C=C1)C3CCC4(C(C3CC2)CCC4=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC1=CC2=C(C=C1)[C@H]3CC[C@]4([C@H]([C@@H]3CC2)CCC4=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801009160 |
Source
|
| Record name | Estrone acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801009160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Estrone acetate | |
CAS RN |
901-93-9 |
Source
|
| Record name | Estrone acetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000901939 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Estrone acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801009160 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Estrone acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ESTRONE ACETATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4L6USG266B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
487
Citations
… system chloroform:acetone (98:2 v/v), with estrone acetate standard in a parallel channel. The estrone acetate in each sample channel was located and eluted into a glass counting vial …
Number of citations: 140
academic.oup.com
… did not depress the melting point on admixture with estrone acetate, mp 125-126. This product … This product did not depress the melting point on admixture with estrone acetate, mp 125-…
Number of citations: 9
pubs.acs.org
… Estrone acetate was therefore oxidized with a large excess of hydrogen peroxide in acetic acid solution. The crude crystalline lactone acetate, which was obtained in 57 to 63 per cent …
Number of citations: 33
www.sciencedirect.com
… Rats treated with estrone acetate or bromocryptine and estrone acetate showed a marked increase in intrasellar and ectopic cells containing immunoreactive prolactin, compared with …
Number of citations: 7
karger.com
… a DDQ-mediated dehydrogenation of estrone acetate 2 [32]. … 12-oxo-Δ 9,11 -estrone acetate. However, low reactivity was … ], we could prepare 9α,11α-estrone acetate. However, in the …
Number of citations: 5
www.mdpi.com
7-Dehydrocholesteryl Methyl Ether.—A mixture of 8.0 g.(0.02 M) of cholesteryl methyl ether and 4.28 g.(0.024 M) of NBS in 100 ml. of petroleum ether, bp 64-66 (purified with coned, …
Number of citations: 11
pubs.acs.org
… ,20-tetramesitylporphyrin) (1) catalyzed oxidation of estrone acetate with TBHP (20 equiv.) to … We documented a change of regioselectivity of estrone acetate oxidation with H 2 O 2 upon …
Number of citations: 9
www.sciencedirect.com
… into estrone acetate (125 mg), mp 125?-126?C (lit. mp 125? … Chromatography of irradiated estrone acetate gave … The chief component had a lo tention time than estrone acetate (which …
Number of citations: 10
www.jstor.org
… of 37.9 min, the same as standard estrone acetate. Calculations from the peak areas of three … acetylated samples were analyzed by gas chromatography for estrone and estrone acetate. …
Number of citations: 34
www.sciencedirect.com
… These derivatives had chromatographic mobilities corresponding to estrone acetate and estradiol diacetate, respectively, in three solvent systems (Table 1). …
Number of citations: 132
www.sciencedirect.com
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